Cas no 797770-01-5 (1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-)

1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo- structure
797770-01-5 structure
Product name:1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-
CAS No:797770-01-5
MF:C10H11N3O2
MW:0
CID:556662
PubChem ID:1091852

1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-
    • 1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-(9CI)
    • ChemDiv2_002770
    • 1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxamide
    • BDBM50032913
    • AKOS001788033
    • HMS1376N20
    • SCHEMBL23846427
    • 4uyd
    • 797770-01-5
    • CHEMBL1487662
    • SDCCGMLS-0040311.P002
    • HMS2483G18
    • Q27076394
    • BAS 08314227
    • MLS000100042
    • 1,3-dimethyl-2-oxobenzimidazole-5-carboxamide
    • PMID25408830C1
    • V1T
    • compound 1 [PMID: 25408830]
    • 1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxamide
    • SMR000081748
    • GTPL7809
    • Inchi: InChI=1S/C10H11N3O2/c1-12-7-4-3-6(9(11)14)5-8(7)13(2)10(12)15/h3-5H,1-2H3,(H2,11,14)
    • InChI Key: BRBLVCVSNVSPMT-UHFFFAOYSA-N
    • SMILES: CN1C2=C(C=C(C=C2)C(=O)N)N(C1=O)C

Computed Properties

  • Exact Mass: 205.085
  • Monoisotopic Mass: 205.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.6Ų

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